Cas no 1393686-89-9 (Thiazole-4,5-diyldimethanol)

• Product Name: Thiazole-4,5-diyldimethanol
• CAS No: 1393686-89-9
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD22690302
• CID: 1057413
• PubChem ID: 71467179
• Update Time: 2025-06-12

Thiazole-4,5-diyldimethanol Chemical and Physical Properties

Names and Identifiers

• Thiazole-4,5-diyldimethanol
• [5-(hydroxymethyl)-1,3-thiazol-4-yl]methanol
• [5-(hydroxymethyl)thiazol-4-yl]methanol
• 1393686-89-9
• SY023809
• AKOS022186970
• DTXSID20856127
• (1,3-Thiazole-4,5-diyl)dimethanol
• CS-0105994
• MFCD22690302
• A886032
• DA-31762
• 4,5-Di(hydroxymethyl)thiazole

• MDL： MFCD22690302
• Inchi： 1S/C5H7NO2S/c7-1-4-5(2-8)9-3-6-4/h3,7-8H,1-2H2
• InChI Key： PNPJTRKDLZMFBQ-UHFFFAOYSA-N
• SMILES： S1C=NC(CO)=C1CO

Computed Properties

• Exact Mass: 145.02000
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 81.59000
• LogP: 0.12770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on Thiazole-4,5-diyldimethanol

Recent Advances in Thiazole-4,5-diyldimethanol (CAS: 1393686-89-9) Research: A Comprehensive Review

Thiazole-4,5-diyldimethanol (CAS: 1393686-89-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its thiazole core and diol functional groups, has demonstrated versatile applications in drug discovery, material science, and biochemical studies. Recent studies have focused on its synthesis optimization, biological activities, and potential therapeutic applications, making it a focal point for interdisciplinary research.

One of the key breakthroughs in the synthesis of Thiazole-4,5-diyldimethanol involves the development of more efficient catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the compound (Zhang et al., 2023). This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for its broader use in industrial applications.

In the realm of biological activities, Thiazole-4,5-diyldimethanol has shown promising results as a modulator of enzyme function. Research conducted by Li et al. (2024) demonstrated its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The study utilized molecular docking simulations and in vitro assays to elucidate the compound's binding mechanisms, providing a foundation for future drug development efforts.

Another notable application of Thiazole-4,5-diyldimethanol is in the development of novel biomaterials. A recent study highlighted its role as a cross-linking agent in polymer chemistry, where it enhanced the mechanical properties and biocompatibility of hydrogels (Wang et al., 2023). These findings open new avenues for its use in tissue engineering and drug delivery systems, particularly in scenarios requiring controlled release mechanisms.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and long-term safety profile of Thiazole-4,5-diyldimethanol. Current research is focused on addressing these gaps through comprehensive preclinical studies. For instance, a collaborative effort between academic and industry researchers is investigating the compound's metabolic pathways using advanced mass spectrometry techniques (Johnson et al., 2024).

In conclusion, Thiazole-4,5-diyldimethanol (CAS: 1393686-89-9) represents a compound with multifaceted potential in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover new applications and refine existing methodologies, positioning it as a valuable tool for future innovations. The integration of computational, synthetic, and biological approaches will be crucial in maximizing its therapeutic and industrial impact.